Cas no 102568-43-4 (Sulfo-sanpah)

• Product Name: Sulfo-sanpah
• CAS No: 102568-43-4
• MF: C₁₆H₁₈N₆O₉S
• MW: 470.413921833038
• CID: 149369
• PubChem ID: 3035866
• Update Time: 2025-07-01

Sulfo-sanpah Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[(4-azido-2-nitrophenyl)amino]-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• 1-[6-(4-azido-2-nitroanilino)hexanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid
• SULPHOSUCCINIMIDYL 6-(4''-AZIDO-2''-NITROPHENYLAMINO)HEXANOATE
• 1-((6-((4-Azido-2-nitrophenyl)amino)-1-oxohexyl)oxy)-2,5-dioxo-3-pyrrolidinesulfonic acid
• 1-({6-[(4-azido-2-nitrophenyl)amino]hexanoyl}oxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• 3-Pyrrolidinesulfonic acid, 1-((6-((4-azido-2-nitrophenyl)amino)-1-oxohexyl)oxy)-2,5-dioxo-
• Ssanpah
• Sulfo sanpah
• Sulfo-sanpah
• Sulfosuccinimidyl 6-((4-azido-2-nitrophenyl)amino)hexanoate
• Sulfosuccinimidyl 6-(4'-azido-2'-nitrophenylamino)hexanoate
• 6-[(4-Azido-2-nitrophenyl)amino]hexanoic acid 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• Sulfo-SANPAH Crosslinker
• MFCD00054986
• SCHEMBL13490789
• AKOS040754112
• HY-137383
• DTXSID20907709
• Hexanoic acid, 6-[(4-azido-2-nitrophenyl)amino]-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• CS-0138209
• 102568-43-4
• Sulphosuccinimidyl 6-(4'-azido-2'-nitrophenylamino)hexanoate
• 1-{[6-(4-Azido-2-nitroanilino)hexanoyl]oxy}-2,5-dioxopyrrolidine-3-sulfonic acid
• sulfo-Succinimidyl-6-[(4'-azido-nitrophenyl)amino]hexanoate
• TS-08804
• DB-221876
• G77703

• Inchi： 1S/C16H18N6O9S/c17-20-19-10-5-6-11(12(8-10)22(26)27)18-7-3-1-2-4-15(24)31-21-14(23)9-13(16(21)25)32(28,29)30/h5-6,8,13,18H,1-4,7,9H2,(H,28,29,30)
• InChI Key： UPNUQQDXHCUWSG-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(CCCCCNC1C=CC(=CC=1[N+](=O)[O-])N=[N+]=[N-])=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 470.08574
• Monoisotopic Mass: 470.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199A^2
• XLogP3: 2.8

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 221.98
• LogP: 3.05006

Additional information on Sulfo-sanpah

Recent Advances in the Application of Sulfo-SANPAH (102568-43-4) in Biomedical Research

The chemical compound with the CAS number 102568-43-4, commonly known as Sulfo-SANPAH, has garnered significant attention in the field of biomedical research due to its unique properties as a heterobifunctional crosslinker. Sulfo-SANPAH (N-Sulfosuccinimidyl-6-(4'-azido-2'-nitrophenylamino)hexanoate) is widely utilized for photoactivatable crosslinking of biomolecules, particularly in the study of protein-protein interactions, cell surface modifications, and extracellular matrix engineering. This research brief aims to synthesize the latest findings on Sulfo-SANPAH, highlighting its applications, mechanisms, and emerging trends in the chemical biology and pharmaceutical sectors.

Recent studies have demonstrated the efficacy of Sulfo-SANPAH in facilitating stable covalent bonds between proteins and other biomolecules upon exposure to ultraviolet (UV) light. A 2023 study published in the Journal of Biomedical Materials Research showcased its use in immobilizing growth factors on hydrogel scaffolds, enhancing the regenerative potential of engineered tissues. The researchers reported that Sulfo-SANPAH-mediated crosslinking improved the retention and controlled release of vascular endothelial growth factor (VEGF), leading to enhanced angiogenesis in vitro and in vivo. This finding underscores the compound's utility in tissue engineering and regenerative medicine.

In addition to its applications in tissue engineering, Sulfo-SANPAH has been employed in the development of biosensors and diagnostic tools. A recent preprint article (2024) detailed its role in the covalent attachment of antibodies to gold nanoparticles, enabling the creation of highly sensitive and stable immunoassays. The study highlighted Sulfo-SANPAH's ability to form stable amide bonds with primary amines on antibodies while maintaining their antigen-binding capacity. This innovation has significant implications for point-of-care diagnostics and personalized medicine, where robust and reproducible biomolecular conjugates are critical.

Mechanistically, Sulfo-SANPAH operates through a two-step process: first, its NHS ester group reacts with primary amines (e.g., lysine residues) to form an amide bond, and second, its aryl azide group becomes activated upon UV irradiation, generating a nitrene intermediate that can insert into C-H or N-H bonds. This dual functionality allows for precise spatiotemporal control over crosslinking events, a feature that has been exploited in advanced drug delivery systems. For instance, a 2023 study in Advanced Drug Delivery Reviews demonstrated the use of Sulfo-SANPAH to tether therapeutic peptides to polymeric nanoparticles, enabling light-triggered release at target sites.

Despite its advantages, researchers have also noted challenges associated with Sulfo-SANPAH, including potential phototoxicity and the need for optimized UV exposure conditions. A 2024 comparative study in Bioconjugate Chemistry evaluated alternative photoactivatable crosslinkers but concluded that Sulfo-SANPAH remains the gold standard for many applications due to its well-characterized reactivity and commercial availability. The study emphasized the importance of rigorous optimization protocols to minimize off-target effects while maximizing crosslinking efficiency.

Looking ahead, the integration of Sulfo-SANPAH with emerging technologies such as CRISPR-based gene editing and single-cell analysis presents exciting opportunities. Preliminary data from a 2024 conference presentation suggested that Sulfo-SANPAH could be used to stabilize CRISPR-Cas9 ribonucleoprotein complexes on cell surfaces, potentially improving the efficiency of gene delivery. Furthermore, its compatibility with microfluidic platforms opens new avenues for high-throughput screening and precision medicine applications.

In conclusion, Sulfo-SANPAH (102568-43-4) continues to be a versatile and indispensable tool in chemical biology and pharmaceutical research. Its unique photoactivatable crosslinking properties have enabled breakthroughs in tissue engineering, diagnostics, and drug delivery, while ongoing innovations promise to expand its utility further. As research progresses, careful consideration of optimization parameters and potential limitations will be essential to fully harness its capabilities in biomedical applications.